In high-integration electronic components, the insulated-gate bipolar transistor (IGBT) power module has a high working temperature, which requires reasonable thermal analysis and a cooling process to improve the reliability of the IGBT module. This paper presents an investigation into the heat dissipation of the integrated microchannel cooling plate in the silicon carbide IGBT power module and reports the impact of the BL series micropump on the efficiency of the cooling plate. The IGBT power module was first simplified as an equivalent-mass block with a mass of 62.64 g, a volume of 15.27 cm3, a density of 4.10 g/cm3, and a specific heat capacity of 512.53 J/(kg·K), through an equivalent method. Then, the thermal performance of the microchannel cooling plate with a main channel and a secondary channel was analyzed and the design of experiment (DOE) method was used to provide three factors and three levels of orthogonal simulation experiments. The three factors included microchannel width, number of secondary inlets, and inlet diameter. The results show that the microchannel cooling plate significantly reduces the temperature of IGBT chips and, as the microchannel width, number of secondary inlets, and inlet diameter increase, the junction temperature of chips gradually decreases. The optimal structure of the cooling plate is a microchannel width of 0.58 mm, 13 secondary inlets, and an inlet diameter of 3.8 mm, and the chip-junction temperature of this structure is decreased from 677 °C to 77.7 °C. In addition, the BL series micropump was connected to the inlet of the cooling plate and the thermal performance of the microchannel cooling plate with a micropump was analyzed. The micropump increases the frictional resistance of fluid flow, resulting in an increase in chip-junction temperature to 110 °C. This work demonstrates the impact of micropumps on the heat dissipation of cooling plates and provides a foundation for the design of cooling plates for IGBT power modules.

In today’s digital circuits, Si-based MOS devices have become the most widely used technology in medical, military, aerospace, and aviation due to their advantages of mature technology, high performance, and low cost. With the continuous integration of transistors, the characteristic size of MOSFETs is shrinking. Time-dependent dielectric electrical breakdown (TDDB) is still a key reliability problem of MOSFETs in recent years. Many researchers focus on the TDDB life of advanced devices and the mechanism of oxide damage, ignoring the impact of the TDDB effect on device parameters. Therefore, in this paper, the critical parameters of partially depleted silicon-on-insulator (PDSOI) under time-dependent dielectric electrical breakdown (TDDB) stress are studied. By applying the TDDB acceleration stress experiment, we obtained the degradation of the devices’ critical parameters including transfer characteristic curves, threshold voltage, off-state leakage current, and the TDDB lifetime. The results show that TDDB acceleration stress will lead to the accumulation of negative charge in the gate oxide. The negative charge affects the electric field distribution. The transfer curves of the devices are positively shifted, as is the threshold voltage. Comparing the experimental data of I/O and Core devices, we can conclude that the ultra-thin gate oxide device’s electrical characteristics are barely affected by the TDDB stress, while the opposite is true for a thick-gate oxide device.

In recent years, biometric radar has gained increasing attention in the field of non-touch vital sign monitoring due to its high accuracy and strong ability to detect fine-grained movements. However, most current research on biometric radar can only achieve heart rate or respiration rate monitoring in static environments, which have strict monitoring requirements and single monitoring parameters. Moreover, most studies have not applied the collected data despite their significant potential for applications. In this paper, we introduce a non-touch motion-robust vital sign monitoring system via ultra-wideband (UWB) radar based on deep learning. Nmr-VSM not only enables multi-dimensional vital sign monitoring under human motion environments but also implements cardiac anomaly detection. The design of Nmr-VSM includes three key components. Firstly, we design a UWB radar that can perform multi-dimensional vital sign monitoring, including heart rate, respiratory rate, distance, and motion status. Secondly, we collect real experimental data and analyze the impact of eight factors, such as motion status and distance, on heart rate monitoring. We then propose a deep neural network (DNN)-based heart rate data correction model that achieves high robustness in motion environments. Finally, we model the heart rate variability (HRV) of the human body and propose a convolutional neural network (CNN)-based anomaly detection model that achieves low-latency detection of heart diseases, such as ventricular tachycardia and ventricular fibrillation. Experimental results in a real environment demonstrate that Nmr-VSM can not only accurately monitor heart rate but also achieve anomaly detection with low latency.

In order to improve the positioning accuracy of shearers, the overground experimental device based on the positioning model of TINS (Triple Inertial Navigation System) was built. The influence of TINS installation parameters on positioning accuracy was discussed through two sets of experiments: the inter-INS (Inertial Navigation System) distances influence experiments and the tri-INS plane spatial position influence experiments. The results show that the positioning accuracy of the shearer is improved to a different extent under the two sets of experimental conditions. When the inter-INS distances are 0.2 m, the positioning accuracy is the highest and the positioning accuracy improvement effect is also the best. When the negative plane α3 is 45°, the positioning accuracy is the highest, and the positioning accuracy improvement effect is also the best. The analysis shows that the main factor affecting the positioning accuracy is the precision of the evaluated values outputs of TINS from EKF (Extended Kalman Filter). Considering the positioning accuracy, equipment installation convenience and so on, the optimum installation parameters are 90° (horizontal installation) α3 for the positive plane and 0.2 m inter-INS distances.

The electron transport layer (ETL) plays a crucial role in solar cell technology, particularly in perovskite solar cells (PSCs), where nanostructured TiO2 films have been investigated as superior ETLs compared to compact TiO2. In this study, we explored the nanocolumnar growth of TiO2 in the anatase phase for bilayer thin films by DC reactive magnetron sputtering (MS) technique and glancing-angle deposition (GLAD). For the growth of the compact TiO2 layer, it was found that the crystalline quality of the films is strongly dependent on the sputtering power, and the samples deposited at 120 and 140 W are those with the best crystalline quality. However, for the nanocolumnar layer, the reactive atmosphere composition determined the best crystalline properties. By optimizing the growth parameters, the formation of TiO2 nanocolumns with a cross-sectional diameter ranging from 50 to 75 nm was achieved. The average thickness of the films exceeded 12.71 ± 0.5 µm. All nanostructured films were grown at a constant GLAD angle of 70°, and after deposition, the measured inclination angle of the nanocolumns is very close to this, having values between 68 and 80°. Furthermore, a correlation was observed between the quality of the initial layer and the enhanced growth of the TiO2 nanocolumns. All bilayer films are highly transparent, allowing light to pass through up to 90%, and present a band gap with values between 3.7 and 3.8 eV. This article offers the experimental parameters for the fabrication of a nanocolumnar TiO2 using the magnetron sputtering technique and the glancing-angle deposition configuration.

This manuscript presents an ultra-low-power analog multiplier–divider compatible with digital code words, which is applicable to the integrated structure of resistive random-access memory (RRAM)-based computing-in-memory (CIM) macros. Current multiplication and division are accomplished by a current-mirror-based structure. Compared with digital dividers to achieve higher precision and operation speed, analog dividers present the advantages of a reduced power consumption and a simple circuit structure in lower precision operations, thus improving the energy efficiency. Designed and fabricated in a 55 nm CMOS process, the proposed work is capable of achieving 8-bit precision for analog current multiplication and division operations. Measurement results show that the signal delay is 1 μs when performing 8-bit operation, with a bandwidth of 1.4 MHz. The power consumption is less than 6.15 μW with a 1.2 V supply voltage. The proposed multiplier–divider can increase the operation capacity by dividing the input current and digital code while reducing the power consumption and complexity required by division, which can be further utilized in real-time operation of edge computing devices.

Healthcare technology has allowed individuals to monitor and track various physiological and biological parameters. With the growing trend of the use of the internet of things and big data, wearable biosensors have shown great potential in gaining access to the human body, and providing additional functionality to analyze physiological and biochemical information, which has led to a better personalized and more efficient healthcare. In this review, we summarize the biomarkers in interstitial fluid, introduce and explain the extraction methods for interstitial fluid, and discuss the application of epidermal wearable biosensors for the continuous monitoring of markers in clinical biology. In addition, the current needs, development prospects and challenges are briefly discussed.

Low-dimensional structures, such as two-dimensional (2D) Janus films, can be useful in studying fundamental interactions or in applications at the nanoscale. In this work, we report the fabrication of 2D polymer Janus films consisting of one smooth and another nanostructured facet on which silica nanoparticles (NPs) are self-assembled in a compact monolayer shield. The 2D films are made from Pickering emulsions of monomers in water, stabilized by NPs, which are spread over the surface of the water in a Langmuir–Blodgett trough. Following the spreading of the colloidosomes, oil droplets stabilized by NPs collapse, and the interfaces reorganize such that the NP monolayer is found exclusively at the oil/water interface. Upon compression followed by UV polymerization, a 2D solid film is formed, with one smooth and another nanostructured face. The film can be removed from the surface of the water and handled with tweezers. The 2D films exhibit different surface properties on the two sides, such as differences in water wettability. On the nanostructured side, water wettability can be tuned by tuning the surface energy of the nanoparticles, namely by changing their surface functional groups. Upon removal of NPs, the surface can be patterned with an array of circular traces.

This paper designs a five-bit microelectromechanical system (MEMS) time delay consisting of a single-pole six-throw (SP6T) RF switch and a coplanar waveguide (CPW) microstrip line. The focus is on the switch upper electrode design, power divider design, transmission line corner compensation structure design, CPW loading U-shaped slit structure design, and system simulation. The switch adopts a triangular upper electrode structure to reduce the cantilever beam equivalent elastic coefficient and the closed contact area to achieve low drive voltage and high isolation. The SP6T RF MEMS switch uses a disc-type power divider to achieve consistent RF performance across the output ports. When designed by loading U-shaped slit on transmission lines and step-compensated tangents at corners, the system loss is reduced, and the delay amount is improved. In addition, the overall size of the device is 2.1 mm × 2.4 mm × 0.5 mm, simulation results show that the device has a delay amount of 0–60 ps in the frequency range of 26.5–40 GHz, the delay accuracy at the center frequency is better than 0.63 ps, the delay error in the whole frequency band is less than 22.2%, the maximum insertion loss is 3.69 dB, and the input–output return rejection is better than 21.54 dB.

The main objective of this work is to validate an in-line micro-slit rheometer and a micro-extrusion line, both designed for the in-line monitoring and production of filaments for 3D printing using small amounts of material. The micro-filament extrusion line is first presented and its operational window is assessed. The throughputs ranged between 0.045 kg/h and 0.15 kg/h with a maximum 3% error and with a melt temperature control within 1 °C under the processing conditions tested for an average residence time of about 3 min. The rheological micro slit is then presented and assessed using low-density polyethylene (LDPE) and cyclic olefin copolymer (COC). The excellent matching between the in-line micro-rheological data and the data measured with off-line rotational and capillary rheometers validate the in-line micro-slit rheometer. However, it is shown that the COC does not follow the Cox–Merz rule. The COC filaments produced with the micro-extrusion line were successfully used in the 3D printing of specimens for tensile testing. The quality of both filaments (less than 6% variation in diameter along the filament’s length) and printed specimens validated the whole micro-set-up, which was eventually used to deliver a rheological mapping of COC printability.